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Compound of Interest

Compound Name: 4-(Difluoromethyl)piperidine
CAS No.: 760958-13-2
Cat. No.: B1463297

Get Quote

\ J

From Physicochemical Properties to Medicinal Chemistry Applications

Executive Summary

This technical guide provides a comprehensive analysis of 4-(Difluoromethyl)piperidine, a
critical saturated heterocyclic building block in modern drug discovery. While its molecular
weight is a fundamental identifier, its value lies in the difluoromethyl (

) moiety, which functions as a lipophilic hydrogen bond donor.[1][2][3] This guide explores its
physicochemical profile, synthetic pathways (emphasizing safety with fluorinating reagents),
and its strategic role as a bioisostere for alcohols and thiols in lead optimization.

Part 1: Physicochemical Profile & Molecular Weight
Analysis[4]
Core Identifiers

The precise molecular weight is critical for stoichiometry in synthesis and for calculating Ligand
Efficiency (LE) in fragment-based drug design.
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Property Value Notes

IUPAC Name 4-(Difluoromethyl)piperidine

Hydrochloride salt is often
CAS Number 667436-82-4 (Free Base) N
used for stability.[4]

Molecular Formula

Calculated using standard

Molecular Weight 135.16 g/mol _ _

atomic weights.

Monoisotopic mass for HRMS
Exact Mass 135.086 g/mol o

validation.

Relevant for Ligand Efficiency
Heavy Atom Count 9

(LE) metrics.

The "Fluorine Effect"” on Physicochemical Properties
Replacing a methyl group (
) or a hydroxyl group (
) with a difluoromethyl group (
) alters the molecule's landscape significantly.
e Lipophilicity (LogP): The
group is more lipophilic than
but less lipophilic than

. This modulation allows for fine-tuning of membrane permeability without incurring the
"metabolic tax" of highly lipophilic compounds.

o Basicity (pKa): The electron-withdrawing nature of fluorine lowers the pKa of the piperidine
nitrogen compared to unsubstituted piperidine (pKa ~11.2).

o Estimated pKa: ~9.8 — 10.2.[5]
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o Impact: This reduction often improves solubility at physiological pH (7.4) while maintaining
sufficient basicity for receptor interactions.

Part 2: Synthetic Methodology & Safety Protocols
Retrosynthetic Analysis

The most robust route to 4-(difluoromethyl)piperidine involves the deoxofluorination of N-
protected piperidine-4-carbaldehyde.[4] Direct fluorination of the alkane is non-selective and
impractical.

Critical Safety Note: Deoxofluorination Reagents

Historically, DAST (Diethylaminosulfur trifluoride) was the standard reagent. However, DAST is
thermally unstable and can detonate upon heating.

e Modern Recommendation: Use XtalFluor-E® or Deoxo-Fluor®.[4]

o Why? XtalFluor-E is a crystalline salt that does not release free HF until activated and has a
significantly higher thermal decomposition threshold than DAST.[4][6]

Detailed Protocol: Synthesis via XtalFluor-E

Note: All steps must be performed in a fume hood due to HF generation potential.[4]

Step 1: Protection (if starting from piperidine-4-methanol) Ensure the amine is protected (e.qg.,
Boc group) to prevent side reactions with the fluorinating agent.[4]

Step 2: Oxidation (Preparation of the Aldehyde)

» Reagents:N-Boc-4-hydroxymethylpiperidine, Dess-Martin Periodinane (DMP).[4]
» Conditions: DCM, 0°C to RT, 2h.

o Outcome:N-Boc-piperidine-4-carbaldehyde.[4]

Step 3: Deoxofluorination (The Critical Step)
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» Reagents:N-Boc-piperidine-4-carbaldehyde (1.0 eq), XtalFluor-E (1.2 eq), DBU (1.5 eq,
activator), TEA*3HF (catalytic promoter).

e Solvent: Anhydrous DCM (Dichloromethane).
e Procedure:
o Charge a dry flask with XtalFluor-E and DCM under Nitrogen/Argon.
o Add DBU and TEA<3HF at -78°C.[4]
o Add the aldehyde dropwise.
o Allow to warm to RT and stir for 12-16h.
o Quench: Pour into saturated aqueous
(Caution: Gas evolution).
Step 4: Deprotection
e Reagents: 4M HCI in Dioxane or TFA/DCM.

o Outcome: 4-(Difluoromethyl)piperidine (isolated as HCI or TFA salt).[4]

Workflow Visualization

Oxidation Deoxofluorination
N-Boc-4-Hydroxymethyl (DMP or Swern) Intermediate: XtalFluor-E + DBU) > Protected Product:
piperidine N-Boc-Aldehyde N-Boc-4-CF2H-piperidine

Final Product:
4-(Difluoromethyl)piperidine

y

_-V

SAFETY ALERT:
Avoid DAST if possible.

Use XtalFluor-E for stability.

Click to download full resolution via product page
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Caption: Step-by-step synthetic pathway emphasizing the transition from alcohol to
difluoromethyl via a safer deoxofluorination protocol.

Part 3: Medicinal Chemistry Applications[4][7][8][9]
[10][11]
The Bioisostere Strategy

The

group is a "Lipophilic Hydrogen Bond Donor."[1][3][7] This is a rare property in medicinal
chemistry.

e H-Bond Donor: The

bond in

is polarized by the two fluorine atoms, allowing it to act as a weak hydrogen bond donor
(similar to how a thiol -SH acts).[3][4]

o Metabolic Stability: Unlike a methyl group (

), which is prone to metabolic oxidation (P450 metabolism), the

bond is incredibly strong, blocking metabolic soft spots.

Comparative Analysis (Analogs)
4-

4-

Feature 4-Methylpiperidine (Difluoromethyl)pip  (Trifluoromethyl)pi
eridine peridine

Formula

MW ( g/mol ) 99.17 135.16 153.15

H-Bond Donor NH only NH + Weak C-H donor  NH only

Lipophilicity Moderate High Very High

Metabolic Risk High (Oxidation) Low Very Low

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.alfa-chemistry.com/products/difluoromethyl-101.htm
https://www.researchgate.net/publication/312083120_The_Difluoromethyl_Bioisoster_Examining_the_Lipophilic_Hydrogen_Bond_Donor_Concept
https://pubs.acs.org/doi/abs/10.1021/acs.jmedchem.6b01691
https://www.researchgate.net/publication/312083120_The_Difluoromethyl_Bioisoster_Examining_the_Lipophilic_Hydrogen_Bond_Donor_Concept
https://www.bldpharm.com/products/21987-29-1.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1463297?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Logical Relationship: Bioisosterism

Hydroxyl (-OH) Methyl (-CH3)
(Hydrophilic) (Metabolically Labile)
\ /
\

/
\_ Bioisostere Replacement /Bioisostere Replacement

\
N (Improves PK) / (Blocks Metabolism)

N 4

Difluoromethyl Group
(CF2H)

Modulates Lipophilicity Weak H-Bond Donor Metabolic Blockade
(Better Permeability) (Receptor Binding) (Longer Half-life)

Click to download full resolution via product page

Caption: The strategic role of the difluoromethyl group in optimizing Pharmacokinetics (PK) and
binding affinity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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